![molecular formula C14H10ClFO2 B6398564 2-Chloro-4-(4-fluoro-3-methylphenyl)benzoic acid, 95% CAS No. 1261904-85-1](/img/structure/B6398564.png)
2-Chloro-4-(4-fluoro-3-methylphenyl)benzoic acid, 95%
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Overview
Description
2-Chloro-4-(4-fluoro-3-methylphenyl)benzoic acid, 95% (2-C4F3MPA) is a compound used in a variety of scientific research applications. It is a white crystalline solid that is soluble in organic solvents and has a melting point of 176-178°C. 2-C4F3MPA is a useful intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used as a starting material for the synthesis of other compounds, such as 2-chloro-4-fluoro-3-methylphenyl benzoate, which is a useful intermediate in the synthesis of pharmaceuticals.
Scientific Research Applications
2-Chloro-4-(4-fluoro-3-methylphenyl)benzoic acid, 95% has a wide range of scientific research applications. It has been used as a starting material in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used as a reagent in the synthesis of other compounds, such as 2-chloro-4-fluoro-3-methylphenyl benzoate, which is a useful intermediate in the synthesis of pharmaceuticals. 2-Chloro-4-(4-fluoro-3-methylphenyl)benzoic acid, 95% is also used in the synthesis of polymers and other materials.
Mechanism of Action
2-Chloro-4-(4-fluoro-3-methylphenyl)benzoic acid, 95% is a useful intermediate in the synthesis of a variety of compounds. The reaction proceeds via an SN2 mechanism, with the benzoic acid acting as a nucleophile and the PTS acting as the acid catalyst. The reaction produces the desired product, 2-Chloro-4-(4-fluoro-3-methylphenyl)benzoic acid, 95%, in high yield.
Biochemical and Physiological Effects
2-Chloro-4-(4-fluoro-3-methylphenyl)benzoic acid, 95% is used as a starting material in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It is not known to have any direct biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Chloro-4-(4-fluoro-3-methylphenyl)benzoic acid, 95% in lab experiments are that it is a relatively inexpensive compound, and it is easy to synthesize in high yields. The main limitation of using 2-Chloro-4-(4-fluoro-3-methylphenyl)benzoic acid, 95% in lab experiments is that it is not known to have any direct biochemical or physiological effects.
Future Directions
Future research on 2-Chloro-4-(4-fluoro-3-methylphenyl)benzoic acid, 95% could focus on its use as a starting material in the synthesis of new compounds. Additionally, research could be conducted to investigate its potential as a reagent in the synthesis of other compounds, such as 2-chloro-4-fluoro-3-methylphenyl benzoate. Further research could also focus on its potential applications in the synthesis of polymers and other materials.
Synthesis Methods
2-Chloro-4-(4-fluoro-3-methylphenyl)benzoic acid, 95% can be synthesized from 2-chloro-4-fluoro-3-methylphenol and benzoic acid. The reaction is carried out in the presence of a suitable catalyst, such as p-toluenesulfonic acid (PTS). The reaction is typically carried out at a temperature of 80-90°C for a few hours. The reaction proceeds via an SN2 mechanism, with the benzoic acid acting as a nucleophile and the PTS acting as the acid catalyst. The reaction produces the desired product, 2-Chloro-4-(4-fluoro-3-methylphenyl)benzoic acid, 95%, in high yield.
properties
IUPAC Name |
2-chloro-4-(4-fluoro-3-methylphenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClFO2/c1-8-6-9(3-5-13(8)16)10-2-4-11(14(17)18)12(15)7-10/h2-7H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIMFNMYUAALDDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=CC(=C(C=C2)C(=O)O)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClFO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80689317 |
Source
|
Record name | 3-Chloro-4'-fluoro-3'-methyl[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80689317 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261904-85-1 |
Source
|
Record name | 3-Chloro-4'-fluoro-3'-methyl[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80689317 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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